(3-Aminopropyl)silanetriol

• IUPAC Name: 3-trihydroxysilylpropan-1-amine
• InChI: InChI=1S/C3H11NO3Si/c4-2-1-3-8(5,6)7/h5-7H,1-4H2
• InChI Key: JTXUAHIMULPXKY-UHFFFAOYSA-N
• Canonical SMILES: C(CN)C[Si](O)(O)O
• Molecular Formula: C3H11NO3Si
• Related CAS: 68400-07-7
• DSSTOX Substance ID: DTXSID7069233
• Molecular Weight: 137.21 g/mol
• Physical Description: Liquid, 0.1-5.0% aqueous solution: Colorless odorless liquid; [Dow Chemical MSDS]
• CAS RN: 58160-99-9, 29159-37-3, 68400-07-7

Description

Synthesis Analysis

The synthesis of "(3-Aminopropyl)silanetriol" typically involves the hydrolysis and condensation of organosilane precursors such as 3-aminopropyltriethoxysilane (APTES) or 3-aminopropyltrimethoxysilane (APTMS). Studies have focused on optimizing the synthesis process to achieve reproducible, homogeneous, and hydrolytically stable aminosilane-derived layers on silica surfaces. Zhu et al. (2012) evaluated the use of different functional silanes for preparing stable amine-functionalized silica substrates, highlighting the importance of vapor-phase reactions for producing monolayer characteristics and enhanced stability (Zhu, Lerum, & Chen, 2012).

Molecular Structure Analysis

The molecular structure of "this compound" is characterized by its silanol and aminopropyl functional groups. The interaction of these groups with surfaces has been extensively studied using techniques like infrared spectroscopy and X-ray photoelectron spectroscopy. Vandenberg et al. (1991) investigated the adsorption of APTES on silicon oxide surfaces, elucidating the molecular orientation and the formation of covalent bonding between APTES and the surface under various conditions (Vandenberg, Bertilsson, Liedberg, Uvdal, Erlandsson, Elwing, & Lundström, 1991).

Chemical Reactions and Properties

"this compound" undergoes various chemical reactions that are fundamental to its applications in material science. One of the key reactions is the formation of Si-O-Si bonds through condensation, which is crucial for surface modification and the creation of coatings. White and Tripp (2000) discussed the reaction of (3-aminopropyl)dimethylethoxysilane with silica surfaces, emphasizing the role of hydrogen bonding and catalytic processes in the formation of Si-O-Si linkages (White & Tripp, 2000).

Scientific Research Applications

• Silica Surface Functionalization : (3-Aminopropyl)silanetriol is used in the functionalization of silica surfaces. Studies have shown that aminosilanes, including this compound, are common coupling agents used to modify silica surfaces. These modifications can increase hydrolytic stability and provide specific surface functionalities (Smith & Chen, 2008).

• Chromatographic Applications : It has been utilized in the preparation of chromatographic adsorbents. Aminopropyl silica gel, made by treating chromatographic grades of silica gel with this compound, can be used for the removal, concentration, and separation of trace amounts of metals from solutions (Hill, 1973).

• Rare Earth Elements (REE) Recovery : The compound has been investigated for its use in the recovery of rare earth elements from wastewater. Functionalized silica gels with aminosilanes, including this compound, demonstrate impressive behavior in the selective removal of REEs from both artificial and real wastewater (Ramasamy et al., 2017).

• Electrochemical Applications : The substance has been used to create chemically modified electrodes with high electrocatalytic activity. For instance, it has been employed in the fabrication of carbon paste electrodes for the reduction of H2O2 in flow injection analysis (Hamidi et al., 2009).

• Materials Science and Metal-Containing Silicate Assemblies : this compound serves as a building block in materials science, particularly in the generation of three-dimensional metallasiloxanes and iminosilicates (Murugavel et al., 1999).

• Improving Mechanical Properties of Composites : It is used to enhance the mechanical properties of various composites, such as basalt fiber reinforced poly(butylene terephthalate), by improving the interfacial adhesion between fibers and the matrix (Arslan & Doğan, 2018).

• Biodiesel Production : Aminopropylsilica, prepared from this compound, has been used as a catalyst for biodiesel production from soybean oil (Xie & Zhao, 2013).

• Protein Adsorption Studies : The mechanism of this compound interaction with silicon surfaces, including its stability and influence on protein adsorption, has been thoroughly investigated (Aissaoui et al., 2012).

Safety and Hazards

“(3-Aminopropyl)silanetriol” should be handled with care. Avoid contact with skin and eyes, and avoid formation of dust and aerosols. Ensure adequate ventilation and remove all sources of ignition.

Mechanism of Action

Target of Action

(3-Aminopropyl)silanetriol primarily targets surfaces of different materials, enhancing their bonding and improving their properties . It is frequently used in industries such as adhesives, coatings, composites, glass, ceramics, textiles, and leather .

Mode of Action

The compound functions as an adhesion promoter, surface modifier, surface treatment agent, and silane coupling agent . It enhances the bonding between different materials and improves surface properties . It can also be used for covalent attaching of organic films to metal oxides such as silica and titania .

Biochemical Pathways

It is known that the compound plays a crucial role in the process of silanization, the functionalization of surfaces with alkoxysilane molecules .

Pharmacokinetics

It is known that the compound’s versatility and reactivity make it valuable in various formulations and processes .

Result of Action

The result of this compound’s action is the enhancement of the bonding between different materials and the improvement of surface properties . It provides surface hydrophobicity on porous substrates such as bricks and cements, due to its alkyl group .

Action Environment

The action of this compound can be influenced by environmental factors. For instance, it has been tested as a corrosion inhibitor for reinforcing steel in alkaline solution . The protection mechanism is explained by the adsorption, condensation, and dehydration process of silane molecules .

Q & A

Q1: What is the role of (3-Aminopropyl)silanetriol in the adhesive formulation for semiconductor components?

A1: this compound, alongside 1-methoxy-2-propanol and 2-methoxy-1-propanol, forms the solvent system for the polyalkoxysilane-based adhesive []. While the abstract doesn't explicitly detail the specific interactions, it can be inferred that this compound likely contributes to the adhesive's properties due to its:

Q2: The research mentions the adhesive is particularly suitable for small-size electronic components. How does the inclusion of this compound contribute to this suitability?

A2: The abstract highlights that the adhesive prevents warping or falling of the coating layer on intricate surfaces []. This suggests that this compound, as part of the solvent system, may contribute to: